Cas no 57156-91-9 (2,5-Octadecadiynoicacid, methyl ester)

• Product Name: 2,5-Octadecadiynoicacid, methyl ester
• CAS No: 57156-91-9
• MF: C₁₉H₃₀O₂
• MW: 290.440306186676
• CID: 384477
• PubChem ID: 42151
• Update Time: 2025-04-19

2,5-Octadecadiynoicacid, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,5-Octadecadiynoicacid, methyl ester
• 2,5-Octadecadiytioic acid, methyl ester
• methyl octadeca-2,5-diynoate
• Methyl 2,5-octadecadiynoate
• DTXSID60205791
• 2,5-OCTADECADIYNOIC ACID, METHYL ESTER
• SCHEMBL21629719
• 57156-91-9
• 2,5-Octadecadiynoicacid,methyl ester
• XQDLQQYTXOVDQQ-UHFFFAOYSA-N
• Methyl 2,5-octadecadiynoate #

• Inchi： 1S/C19H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h3-13,16H2,1-2H3
• InChI Key： XQDLQQYTXOVDQQ-UHFFFAOYSA-N
• SMILES： O(C)C(C#CCC#CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 290.2247
• Monoisotopic Mass: 290.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 7.6

Experimental Properties

• Density: 0.93
• Boiling Point: 402.3°Cat760mmHg
• Flash Point: 181.8°C
• Refractive Index: 1.474
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters